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Compound of Interest

3-Bromo-5-
Compound Name:
(dimethoxymethyl)pyridine

Cat. No. B175818

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and available
data for 3-Bromo-5-(dimethoxymethyl)pyridine. As a specific Material Safety Data Sheet
(MSDS) for this compound is not readily available in the public domain, this document
extrapolates critical safety and handling information from the safety data sheets of structurally
similar compounds. Researchers should treat this information as a baseline and exercise
caution, implementing full safety protocols appropriate for handling novel brominated pyridine
derivatives.

Physicochemical and Hazard Information of
Structural Analogs

The following tables summarize the available data for compounds structurally related to 3-
Bromo-5-(dimethoxymethyl)pyridine. This information provides a foundation for
understanding the potential properties and hazards of the target compound.

Table 1: Physicochemical Properties of Analogous Compounds
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2-Bromo-5- 3-bromo-5-
. 3-Bromo-5-
Property (dimethoxymethyl) . methoxy-2-
o methoxypyridine o

pyridine methylpyridine
CAS Number 174608-37-8[1] 50720-12-2 1256823-49-0[2]
Molecular Formula C8H10BrNO2 C6H6BrNO C7H8BrNOJ[2]
Molecular Weight Not specified 188.02 g/mol 202.05 g/mol [2]
Melting Point Not specified 31-35 °C[3] Not specified

3 , B 212.2+20.0 °C at 760 o
Boiling Point Not specified Not specified
mmHg[3]

Density Not specified 1.5+0.1 g/cm3 [3] Not specified

Table 2: Hazard Identification for Analogous Compounds
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Hazard Statement

2-Bromo-5-
(dimethoxymethyl)

3-Bromo-5-
methoxypyridine

3-bromo-5-
methoxy-2-

pyridine[1] methylpyridine[2]
) GHSO07 (Exclamation - -
GHS Pictograms Not specified Not specified
Mark)
Signal Word Warning Danger Not specified

Hazard Statements

H302: Harmful if
swallowed. H315:

Causes skin irritation.

H319: Causes serious

H302: Harmful if
swallowed. H318:

Causes serious eye

Inhalation - May

cause respiratory

eye irritation. H335: irritation.
] damage.
May cause respiratory
irritation.
P261, P264, P270,
P271, P280,
P301+P312,
P302+P352,
P264, P270, P280,
] P304+P340,
Precautionary P301+P312, -
P305+P351+P338, Not specified
Statements P305+P351+P338,
P312, P330,
P501
P332+P313,

P337+P313, P362,
P403+P233, P405,
P501

Safety and Handling

Based on the data from analogous compounds, 3-Bromo-5-(dimethoxymethyl)pyridine

should be handled with care in a well-ventilated laboratory, preferably within a chemical fume

hood.[4] The following precautions are recommended:

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are essential to prevent eye

contact.
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o Skin Protection: Wear nitrile or neoprene gloves and a lab coat.[4] Latex gloves are not
recommended.[4] Regularly inspect gloves for any signs of degradation or puncture.

» Respiratory Protection: If working outside a fume hood or if dust or aerosols are generated, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates
should be used.[2]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

o Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[5]

o Protect from heat, sparks, and open flames.[4][5]

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2][6]

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
[2] Remove contaminated clothing and shoes. Seek medical attention if irritation persists.[6]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate medical attention.

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person.[2] Call a physician or poison control center immediately.[1]

Experimental Protocol: General Handling of
Brominated Pyridine Derivatives

The following is a generalized protocol for handling brominated pyridine derivatives like 3-
Bromo-5-(dimethoxymethyl)pyridine in a research setting. This should be adapted based on
the specific requirements of the experiment.
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e Preparation:

o

Ensure a chemical fume hood is certified and functioning correctly.

[¢]

Gather all necessary PPE, including appropriate gloves, safety goggles, and a lab coat.

[¢]

Have an emergency eyewash station and safety shower readily accessible.[5]

[e]

Prepare all necessary reagents and equipment before handling the compound.
e Handling:

o Conduct all manipulations of the solid compound or its solutions within the chemical fume
hood to minimize inhalation exposure.

o Use spark-proof tools and equipment, especially when working with flammable solvents.
o Avoid the formation of dust and aerosols.
o Keep containers tightly closed when not in use.[4]

e Waste Disposal:

o Collect all waste containing the brominated pyridine derivative in a designated, properly
labeled, and sealed hazardous waste container.[5]

o Dispose of contaminated materials (e.g., gloves, weighing paper) in the same hazardous
waste container.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Visualizations

The following diagrams illustrate key workflows for the safe handling of 3-Bromo-5-
(dimethoxymethyl)pyridine.
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Safe Handling Workflow for 3-Bromo-5-(dimethoxymethyl)pyridine

Preparation

Verify Fume Hood Operation

Don Appropriate PPE

Locate Emergency Equipment

Work Inside Fume Hood

Emergency Response

Use Spark-Proof Tools Exposure Event

Minimize Dust/Aerosols Administer First Aid

Dispodal

Collect in Labeled Waste Container Seek Medical Attention

l

Dispose of Contaminated Materials

l

Follow Institutional Protocols
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Caption: A workflow for the safe handling of 3-Bromo-5-(dimethoxymethyl)pyridine.
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First Aid Protocol for Exposure

Exposure Occurs

Route of Exposure
\ \4

Immediate Actions

\ 4 \ 4

Move to Fresh Air Wash with Soap & Water Flush with Water (15 min) Rinse Mouth
Provide Oxygen if Needed Remove Contaminated Clothing Remove Contact Lenses Do NOT Induce Vomiting

- Seek Immediate Medical Attention <

Click to download full resolution via product page

Caption: First aid procedures following exposure to 3-Bromo-5-(dimethoxymethyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethoxymethyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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